![molecular formula C19H14ClFN2OS B6059890 N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylamide](/img/structure/B6059890.png)
N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylamide
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Overview
Description
N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylamide, also known as BAY 43-9006, is a synthetic small molecule compound that has been extensively studied for its potential use in cancer treatment. This compound has been shown to have both anti-tumor and anti-angiogenic effects, making it a promising candidate for the development of new cancer therapies.
Mechanism of Action
N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylamide 43-9006 works by inhibiting several key signaling pathways that are involved in the growth and survival of cancer cells. Specifically, it inhibits the RAF/MEK/ERK signaling pathway, which is commonly dysregulated in many types of cancer. In addition, this compound 43-9006 also inhibits the VEGF/VEGFR signaling pathway, which is involved in the formation of new blood vessels that tumors need to grow and spread.
Biochemical and Physiological Effects:
This compound 43-9006 has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and survival of cancer cells, as well as the formation of new blood vessels that tumors need to grow and spread. In addition, this compound 43-9006 has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of diseases such as rheumatoid arthritis and psoriasis.
Advantages and Limitations for Lab Experiments
One advantage of using N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylamide 43-9006 in lab experiments is that it has been extensively studied and has a well-characterized mechanism of action. In addition, it has been shown to be effective in inhibiting the growth and survival of cancer cells in vitro and in vivo. However, one limitation of using this compound 43-9006 in lab experiments is that it can be difficult to obtain and may be expensive.
Future Directions
There are several future directions for the study of N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylamide 43-9006. One area of research is the development of new cancer therapies that incorporate this compound 43-9006. This may involve combining this compound 43-9006 with other drugs or developing new formulations of the compound that are more effective. Another area of research is the study of the potential use of this compound 43-9006 in the treatment of other diseases, such as rheumatoid arthritis and psoriasis. Finally, further studies are needed to fully understand the mechanism of action of this compound 43-9006 and to identify any potential side effects or limitations of the compound.
Synthesis Methods
The synthesis of N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylamide 43-9006 involves several steps, starting with the reaction of 3-chlorobenzylamine with thioamide to form N-(3-chlorobenzyl)thiourea. This compound is then reacted with 4-fluorobenzoyl chloride to form N-(3-chlorobenzyl)-N'-(4-fluorobenzoyl)thiourea. Finally, this compound is reacted with acryloyl chloride to form this compound 43-9006.
Scientific Research Applications
N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylamide 43-9006 has been extensively studied for its potential use in cancer treatment. It has been shown to have both anti-tumor and anti-angiogenic effects, making it a promising candidate for the development of new cancer therapies. In addition, this compound 43-9006 has also been studied for its potential use in the treatment of other diseases, such as rheumatoid arthritis and psoriasis.
properties
IUPAC Name |
(E)-N-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]-3-(4-fluorophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClFN2OS/c20-15-3-1-2-14(10-15)11-17-12-22-19(25-17)23-18(24)9-6-13-4-7-16(21)8-5-13/h1-10,12H,11H2,(H,22,23,24)/b9-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTKRHPYETUCWNN-RMKNXTFCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CC2=CN=C(S2)NC(=O)C=CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Cl)CC2=CN=C(S2)NC(=O)/C=C/C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClFN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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